N-benzyl-2,5-dichloro-N-{2-oxo-2-[2-(3,4,5-trimethoxybenzylidene)hydrazino]ethyl}benzenesulfonamide

• Molecular Formula: C25H25Cl2N3O6S
• Molecular Weight: 566.5 g/mol
• IUPAC Name: 2-[benzyl-(2,5-dichlorophenyl)sulfonylamino]-N-[(E)-(3,4,5-trimethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C25H25Cl2N3O6S/c1-34-21-11-18(12-22(35-2)25(21)36-3)14-28-29-24(31)16-30(15-17-7-5-4-6-8-17)37(32,33)23-13-19(26)9-10-20(23)27/h4-14H,15-16H2,1-3H3,(H,29,31)/b28-14+
• InChI Key: HBZAGLUYFOIQPR-CCVNUDIWSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=N/NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• SMILES: COC1=CC(=CC(=C1OC)OC)C=NNC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl

Description

N-benzyl-2,5-dichloro-N-{2-oxo-2-[2-(3,4,5-trimethoxybenzylidene)hydrazino]ethyl}benzenesulfonamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been shown to have potential applications in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of N-benzyl-2,5-dichloro-N-{2-oxo-2-[2-(3,4,5-trimethoxybenzylidene)hydrazino]ethyl}benzenesulfonamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or proteins that are involved in various biochemical and physiological processes.
Biochemical and Physiological Effects:
N-benzyl-2,5-dichloro-N-{2-oxo-2-[2-(3,4,5-trimethoxybenzylidene)hydrazino]ethyl}benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in various biochemical processes. It has also been shown to have effects on the cardiovascular system, immune system, and nervous system.

Advantages and Limitations for Lab Experiments

N-benzyl-2,5-dichloro-N-{2-oxo-2-[2-(3,4,5-trimethoxybenzylidene)hydrazino]ethyl}benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is that it can be synthesized using various methods. This allows researchers to choose the most appropriate method for their specific needs. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-benzyl-2,5-dichloro-N-{2-oxo-2-[2-(3,4,5-trimethoxybenzylidene)hydrazino]ethyl}benzenesulfonamide. One direction is to further investigate the mechanism of action of this compound. This may provide insight into its potential applications in the field of biochemistry and physiology. Another direction is to study the effects of this compound on specific biochemical and physiological processes. This may provide a better understanding of its potential uses in scientific research. Additionally, further studies could be conducted to investigate the potential therapeutic uses of this compound.

Synthesis Methods

The synthesis of N-benzyl-2,5-dichloro-N-{2-oxo-2-[2-(3,4,5-trimethoxybenzylidene)hydrazino]ethyl}benzenesulfonamide has been achieved using several methods. One method involves the reaction of 3,4,5-trimethoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This hydrazone is then reacted with N-benzyl-2,5-dichlorobenzenesulfonamide to form the final product.

Scientific Research Applications

N-benzyl-2,5-dichloro-N-{2-oxo-2-[2-(3,4,5-trimethoxybenzylidene)hydrazino]ethyl}benzenesulfonamide has been studied for its potential use in scientific research. This compound has been shown to have potential applications in the field of biochemistry and physiology. It has been studied for its effects on various biochemical and physiological processes.